Cas no 1250657-20-5 (1-2-(4-methyl-1,3-thiazol-5-yl)ethoxypropan-2-one)

• Product Name: 1-2-(4-methyl-1,3-thiazol-5-yl)ethoxypropan-2-one
• CAS No: 1250657-20-5
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 4581697
• PubChem ID: 62031163
• Update Time: 2025-11-05

1-2-(4-methyl-1,3-thiazol-5-yl)ethoxypropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-Methyl-1,3-thiazol-5-yl)ethoxy]propan-2-one
• 1-2-(4-methyl-1,3-thiazol-5-yl)ethoxypropan-2-one

• Inchi： 1S/C9H13NO2S/c1-7(11)5-12-4-3-9-8(2)10-6-13-9/h6H,3-5H2,1-2H3
• InChI Key： GKQUEIKCWGDNBW-UHFFFAOYSA-N
• SMILES： C(OCCC1SC=NC=1C)C(=O)C

Additional information on 1-2-(4-methyl-1,3-thiazol-5-yl)ethoxypropan-2-one

Chemical Compound CAS No. 1250657-20-5: 1-(2-(4-Methyl-1,3-thiazol-5-yl)ethoxy)propan-2-one

The chemical compound with CAS number 1250657-20-5, commonly referred to as 1-(2-(4-methyl-1,3-thiazol-5-yl)ethoxy)propan-2-one, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring system with an ethoxypropanone moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and reactivity in various chemical reactions. The ethoxypropanone group further enhances the compound's functional versatility, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules. For instance, the thiazole ring has been implicated in modulating enzyme activity, while the ethoxypropanone group contributes to lipophilicity and solubility properties essential for drug delivery. These findings underscore the importance of this compound in advancing therapeutic interventions across diverse disease states.

From a structural standpoint, the molecule exhibits a balanced distribution of electron-withdrawing and electron-donating groups. The 4-methyl substitution on the thiazole ring not only stabilizes the structure but also imparts unique electronic properties that influence reactivity. This balance is critical in determining the compound's behavior in both synthetic and biological contexts. Recent computational studies have provided deeper insights into its electronic configuration, further validating its utility in complex chemical transformations.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitutions and condensation reactions. The incorporation of the thiazole ring typically involves sulfur-based reagents, while the formation of the ethoxypropanone group relies on alkylation techniques. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale applications.

Applications of this compound extend beyond pharmaceuticals. It has been explored as a precursor in materials science, particularly in the development of advanced polymers and coatings. The ability of the molecule to undergo various polymerization reactions has opened new avenues for creating high-performance materials with tailored properties.

Moreover, environmental considerations have led to investigations into the biodegradation pathways of this compound. Preliminary studies suggest that it undergoes rapid microbial degradation under aerobic conditions, reducing its environmental footprint. This attribute is increasingly important as industries strive to adopt greener chemical practices.

In conclusion, CAS No. 1250657-20-5 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. Its role as a key intermediate in drug discovery and materials science positions it as an essential compound for future innovations. As research continues to unravel its potential, this molecule is poised to make substantial contributions across multiple scientific disciplines.